Cas no 927902-45-2 ((isoquinolin-3-yl)thiourea)

(isoquinolin-3-yl)thiourea structure
Product name:(isoquinolin-3-yl)thiourea
(isoquinolin-3-yl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-3-isoquinolinyl-
- (isoquinolin-3-yl)thiourea
- PVRYGASUIOWDMX-UHFFFAOYSA-N
- SCHEMBL2778547
- 927902-45-2
- EN300-26001541
- Isoquinolin-3-yl-thiourea
- n-isoquinolin-3-yl-thiourea
-
- MDL: MFCD24566969
- Inchi: InChI=1S/C10H9N3S/c11-10(14)13-9-5-7-3-1-2-4-8(7)6-12-9/h1-6H,(H3,11,12,13,14)
- InChI Key: PVRYGASUIOWDMX-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 203.05171847Da
- Monoisotopic Mass: 203.05171847Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 83Ų
(isoquinolin-3-yl)thiourea Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-26001541-0.25g |
(isoquinolin-3-yl)thiourea |
927902-45-2 | 95% | 0.25g |
$331.0 | 2024-06-18 | |
Enamine | EN300-26001541-2.5g |
(isoquinolin-3-yl)thiourea |
927902-45-2 | 95% | 2.5g |
$1315.0 | 2024-06-18 | |
1PlusChem | 1P0283V8-2.5g |
(isoquinolin-3-yl)thiourea |
927902-45-2 | 95% | 2.5g |
$1688.00 | 2024-04-20 | |
Enamine | EN300-26001541-1g |
(isoquinolin-3-yl)thiourea |
927902-45-2 | 1g |
$671.0 | 2023-09-14 | ||
Aaron | AR02843K-10g |
(isoquinolin-3-yl)thiourea |
927902-45-2 | 95% | 10g |
$3991.00 | 2023-12-15 | |
1PlusChem | 1P0283V8-100mg |
(isoquinolin-3-yl)thiourea |
927902-45-2 | 95% | 100mg |
$339.00 | 2024-04-20 | |
Aaron | AR02843K-1g |
(isoquinolin-3-yl)thiourea |
927902-45-2 | 95% | 1g |
$948.00 | 2025-02-15 | |
Aaron | AR02843K-2.5g |
(isoquinolin-3-yl)thiourea |
927902-45-2 | 95% | 2.5g |
$1834.00 | 2025-02-15 | |
1PlusChem | 1P0283V8-1g |
(isoquinolin-3-yl)thiourea |
927902-45-2 | 95% | 1g |
$892.00 | 2024-04-20 | |
1PlusChem | 1P0283V8-5g |
(isoquinolin-3-yl)thiourea |
927902-45-2 | 95% | 5g |
$2466.00 | 2024-04-20 |
(isoquinolin-3-yl)thiourea Related Literature
-
Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
-
Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
-
3. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
-
Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
-
Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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